Cas no 106517-50-4 (1-acetyl-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid)

• Product Name: 1-acetyl-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid
• CAS No: 106517-50-4
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 3579532
• PubChem ID: 23313837
• Update Time: 2025-05-19

1-acetyl-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 1-acetyl-2,3-dihydro-5,6-dimethoxy-
• 1-acetyl-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid
• 106517-50-4
• SCHEMBL10908651
• EN300-28282037

• Inchi： 1S/C13H15NO5/c1-7(15)14-9-6-12(19-3)11(18-2)5-8(9)4-10(14)13(16)17/h5-6,10H,4H2,1-3H3,(H,16,17)
• InChI Key： NAOYESYBNPMKSL-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)C2=C(C=C(OC)C(OC)=C2)CC1C(O)=O

Computed Properties

• Exact Mass: 265.09502258Da
• Monoisotopic Mass: 265.09502258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 1-acetyl-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid

Introduction to 1-acetyl-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 106517-50-4)

1-acetyl-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 106517-50-4, is a structurally complex organic compound belonging to the indole derivatives. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its unique pharmacophoric features and potential biological activities. The presence of both acetyl and methoxy substituents on the indole core, along with a dihydro functionality, contributes to its distinct chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The indole moiety is a well-known pharmacophore in medicinal chemistry, frequently encountered in natural products and synthetic drugs. Its aromatic system is capable of interacting with various biological targets, including enzymes and receptors. In particular, 1-acetyl-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid exhibits structural similarities to several bioactive molecules that have demonstrated therapeutic efficacy in preclinical and clinical studies. The acetyl group at the 1-position introduces a polar functional handle that can enhance solubility and binding affinity, while the methoxy groups at the 5- and 6-positions provide additional electronic modulation and potential metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 1-acetyl-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid with biological targets at an unprecedented level of detail. Studies suggest that this compound may interact with proteins involved in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory agents. Additionally, its structural motif is reminiscent of molecules that have shown activity against neurological disorders, further highlighting its potential therapeutic relevance.

The synthesis of 1-acetyl-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid presents an intriguing challenge for organic chemists due to its complex stereochemistry. Multi-step synthetic routes have been developed that leverage transition metal-catalyzed reactions and palladium-mediated coupling processes to construct the indole core efficiently. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also provide scalable methodologies for producing analogs of this compound for further biological evaluation.

In the realm of drug discovery, the exploration of natural product-inspired scaffolds remains a cornerstone strategy. 1-acetyl-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid shares structural features with several compounds isolated from plants and microorganisms that have exhibited remarkable biological activities. By leveraging such natural products as inspiration, medicinal chemists can generate novel molecules with optimized pharmacokinetic profiles and reduced toxicity. The incorporation of bioisosteric replacements within this scaffold has also been explored to enhance drug-like properties without compromising efficacy.

The pharmacological profile of 1-acetyl-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid has been investigated through both in vitro and in vivo assays. Initial studies indicate that this compound modulates key signaling pathways associated with diseases such as cancer and autoimmune disorders. The ability to selectively inhibit specific enzymes or receptors suggests that it may serve as a lead compound for the development of targeted therapies. Furthermore, its potential to act as a prodrug or undergo bioactivation in vivo adds another layer of complexity to its therapeutic potential.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The integration of machine learning algorithms into virtual screening campaigns has accelerated the identification of promising candidates like 1-acetyl-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid. These computational tools can predict binding affinities andADRs (adverse drug reactions) with high accuracy, allowing researchers to prioritize compounds for experimental validation more efficiently than ever before.

The future prospects for 1-acetyl-5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylic acid are vast and multifaceted. Continued investigation into its mechanism of action will be essential for optimizing its therapeutic index and expanding its clinical applications. Collaborative efforts between synthetic chemists and biologists will be crucial in unraveling its full potential as a pharmacological agent.